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Compound of Interest

Compound Name: 1-Chloro-2-methylcyclohexene

Cat. No.: B095601 Get Quote

Technical Support Center: 1-Chloro-2-
methylcyclohexene
Disclaimer: The following information is provided for guidance purposes only. Specific safety

data for 1-Chloro-2-methylcyclohexene is limited. Therefore, precautions and properties of

structurally similar compounds, such as 1-chloro-1-methylcyclohexane, have been included

and should be considered as a precautionary measure. Always consult a comprehensive and

verified Safety Data Sheet (SDS) for 1-Chloro-2-methylcyclohexene before handling this

chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Chloro-2-methylcyclohexene?

A1: While specific hazard classifications for 1-Chloro-2-methylcyclohexene are not readily

available, based on its structure as a chlorinated organic compound, it should be handled as a

potentially hazardous substance. Similar compounds are flammable and can cause skin and

eye irritation.[1][2] Vapors may cause respiratory tract irritation.[3]

Q2: What personal protective equipment (PPE) is required when working with 1-Chloro-2-
methylcyclohexene?

A2: To ensure safety, the following PPE is recommended:
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Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[4]

Skin Protection: Wear flame-retardant and impervious clothing.[4] Handle with compatible

chemical-resistant gloves (e.g., nitrile), which must be inspected before use.[5][6]

Respiratory Protection: If working in a poorly ventilated area or if exposure limits are

exceeded, use a full-face respirator with an appropriate organic vapor cartridge.[4]

Q3: How should I properly store 1-Chloro-2-methylcyclohexene?

A3: Store the container tightly closed in a dry, cool, and well-ventilated place.[5] Keep it away

from heat, sparks, open flames, and other ignition sources.[2] It should be stored separately

from incompatible materials such as strong oxidizing agents.[2]

Q4: What should I do in case of a spill?

A4: In the event of a spill:

Evacuate personnel to a safe area and ensure adequate ventilation.

Remove all sources of ignition.[5]

Wear appropriate personal protective equipment (PPE), including respiratory protection.[5]

Contain the spill using an inert absorbent material (e.g., sand, earth).

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[5]

Wash the spill area with a suitable solvent, followed by soap and water.

Do not let the product enter drains.[5]

Q5: What are the correct first-aid procedures for exposure to 1-Chloro-2-methylcyclohexene?

A5:
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Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration and seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water. Consult a physician if irritation persists.[5]

Eye Contact: Rinse cautiously with water for at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[5]
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Issue Possible Cause Recommended Action

Unexpected reaction or

decomposition

Incompatible materials (e.g.,

strong oxidizing agents)

present.[2]

Ensure the reaction setup is

free from contaminants.

Review the experimental

protocol for any incompatible

reagents.

Elevated temperatures.

Maintain the recommended

reaction temperature. Ensure

proper cooling is in place if the

reaction is exothermic.

Material discoloration

Exposure to air or light, leading

to potential peroxide formation

or degradation.

Store the chemical under an

inert atmosphere (e.g., argon,

nitrogen) and protect it from

light.

Inconsistent experimental

results

Impurities in the starting

material.

Verify the purity of the 1-

Chloro-2-methylcyclohexene

using appropriate analytical

techniques (e.g., GC-MS,

NMR).

Improper handling and storage

leading to degradation.

Review and adhere to the

recommended handling and

storage procedures.
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Property Value Source

Molecular Formula C₇H₁₁Cl [7][8]

Molecular Weight 130.617 g/mol [7]

CAS Number 16642-49-2 [7][8]

Boiling Point Data not available [9]

Flash Point

Data not available for 1-

Chloro-2-methylcyclohexene.

For the similar compound 1-

chloro-1-methylcyclohexane, it

is 38.4°C.[5]

[5]

Density Data not available [9]

Solubility
Insoluble in water, soluble in

organic solvents.
[10]
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Workflow for Handling a 1-Chloro-2-methylcyclohexene Spill

Spill Occurs

Evacuate Area & Alert Others Seek Medical Attention if Exposed

Remove Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Material

Collect Absorbed Material
(Use Non-Sparking Tools)

Place in Sealed Container for Disposal

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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